N-(2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N-(2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C16H13N3O3S.BrH/c1-22-15-8-3-2-7-13(15)17-16-18-14(10-23-16)11-5-4-6-12(9-11)19(20)21;/h2-10H,1H3,(H,17,18);1H
• InChI Key: USOGSGIFDQNGJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-].Br
• Molecular Formula: C16H14BrN3O3S
• Molecular Weight: 408.3 g/mol

Description

N-(2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine hydrobromide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a thiazole derivative that exhibits unique properties, making it a promising candidate for drug development.

Scientific Research Applications

Anthelmintic and Antibacterial Properties

N-(2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazol-2-amine hydrobromide has been investigated for its potential anthelmintic and antibacterial activities. For instance, a study by Bhandari and Gaonkar (2016) synthesized a series of compounds similar to this chemical and found that some derivatives exhibited potent anthelmintic and antibacterial activities, suggesting possible applications in treating parasitic infections and bacterial diseases (Bhandari & Gaonkar, 2016).

Structural and Molecular Studies

Studies have also focused on the structural and molecular characteristics of similar compounds. Böck et al. (2021) examined the crystal structures of related thiazol-2-amine derivatives, highlighting different protonation sites and hydrogen bonding patterns. This type of research can provide insights into the molecular interactions and stability of these compounds, which is crucial for their potential application in various fields (Böck et al., 2021).

Photophysical Properties

Another area of research involves the photophysical properties of thiazole-based compounds. Habenicht et al. (2015) explored the influence of regioisomerism on the photophysical properties of 4-hydroxy-1,3-thiazole-based push-pull chromophores/fluorophores, which included derivatives with nitro groups. These studies can be important for applications in the development of new materials for optical and electronic devices (Habenicht et al., 2015).

Anticancer Activity

Research into the anticancer properties of thiazol-2-amine derivatives has also been conducted. For example, a study by Yakantham et al. (2019) synthesized and evaluated a series of thiazol-4-amine derivatives for their anticancer activity against human cancer cell lines. This kind of research is vital for discovering new therapeutic agents in cancer treatment (Yakantham et al., 2019).